Cas no 80787-04-8 (2-Propenoic acid, 2-[(acetyloxy)methyl]-, ethyl ester)

2-Propenoic acid, 2-[(acetyloxy)methyl]-, ethyl ester structure
80787-04-8 structure
Product Name:2-Propenoic acid, 2-[(acetyloxy)methyl]-, ethyl ester
CAS No:80787-04-8
MF:C8H12O4
MW:172.178483009338
CID:705036
PubChem ID:10997496
Update Time:2025-04-19

2-Propenoic acid, 2-[(acetyloxy)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-[(acetyloxy)methyl]-, ethyl ester
    • ethyl 2-(acetyloxymethyl)prop-2-enoate
    • 2-[(acetyloxy)methyl]-2-propenoic acid, ethyl ester
    • ORRNHFXTIFQQIA-UHFFFAOYSA-N
    • SCHEMBL2258666
    • DTXSID60451211
    • 80787-04-8
    • ethyl 2-(acetoxymethyl)acrylate
    • Inchi: 1S/C8H12O4/c1-4-11-8(10)6(2)5-12-7(3)9/h2,4-5H2,1,3H3
    • InChI Key: ORRNHFXTIFQQIA-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)COC(C)=O)=O)CC

Computed Properties

  • Exact Mass: 172.07355886g/mol
  • Monoisotopic Mass: 172.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.6Ų
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